2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide

• IUPAC Name: 2-chloro-N-(3-chloro-4-piperidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C13H16Cl2N2O/c14-9-13(18)16-10-4-5-12(11(15)8-10)17-6-2-1-3-7-17/h4-5,8H,1-3,6-7,9H2,(H,16,18)
• InChI Key: BJYZYQLYMFYUDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)CCl)Cl
• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol

Description

2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide, also known as CCPA, is a synthetic compound that has been widely studied due to its potential therapeutic applications. CCPA belongs to the class of adenosine A1 receptor agonists, which are known to play a key role in regulating various physiological processes such as sleep, pain, and cardiovascular function.

Scientific Research Applications

2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects in various animal models. 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has also been investigated for its potential use in the treatment of cardiovascular diseases, such as hypertension and myocardial infarction. In addition, 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has been shown to have potential applications in the treatment of sleep disorders, such as insomnia.

Mechanism of Action

2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide acts as an adenosine A1 receptor agonist, which means that it binds to and activates these receptors. Adenosine receptors are widely distributed throughout the body and play a key role in regulating various physiological processes. Activation of adenosine A1 receptors leads to a decrease in intracellular cAMP levels, which in turn leads to a decrease in the release of neurotransmitters such as glutamate and substance P. This results in the analgesic and anti-inflammatory effects of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide.
Biochemical and Physiological Effects:
2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the release of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to increase the release of anti-inflammatory cytokines, such as IL-10. 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has also been shown to decrease the expression of COX-2, an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation. In addition, 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide has been shown to reduce oxidative stress and to increase the expression of antioxidant enzymes such as SOD and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide is its selectivity for adenosine A1 receptors, which means that it has fewer off-target effects compared to other compounds that target multiple receptor types. This makes 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide a useful tool for studying the role of adenosine A1 receptors in various physiological processes. However, one of the limitations of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide. One area of interest is the potential use of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide in the treatment of sleep disorders, such as insomnia. Another area of interest is the potential use of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide in the treatment of cardiovascular diseases, such as hypertension and myocardial infarction. Further studies are also needed to elucidate the mechanisms underlying the analgesic and anti-inflammatory effects of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide, as well as its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide involves the reaction between 2-chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide and sodium hydride in dimethylformamide. The reaction is carried out at room temperature, and the resulting product is purified using column chromatography. The yield of 2-Chloro-N-(3-chloro-4-piperidin-1-yl-phenyl)-acetamide is typically around 60-70%.